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Part 1: Executive Summary

1-Azido-3-iodobenzene (CAS: 54467-96-8) represents a high-value bifunctional scaffold in
modern medicinal chemistry. Its strategic importance lies in its orthogonality: it possesses two
distinct reactive handles—an azide group (-Ns) for "Click" chemistry (CUAAC) and an iodine
atom (-I) for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira).

This dual functionality allows researchers to use the compound as a molecular "hub," enabling
the modular assembly of proteolysis targeting chimeras (PROTACS), photoaffinity probes, and
fragment-based drug candidates. While commercially available, its supply chain is constrained
by the safety logistics of transporting organic azides. This guide provides a comprehensive
analysis of its procurement, synthesis, and application.

Part 2: Chemical Profile & Properties[1]

Before procurement or synthesis, it is critical to understand the physicochemical constraints of
the molecule. The iodine atom stabilizes the azide moiety relative to lower molecular weight
analogues (improving the C/N ratio), but the compound remains shock-sensitive and light-
sensitive.
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ble 1: Physicochemical Specificati

Property Data Note
) ] Also known as 3-lodophenyl
IUPAC Name 1-Azido-3-iodobenzene )
azide
Verify against 53694-87-4
CAS Number 54467-96-8 _
(para-isomer)
Molecular Formula CeHalN3
) High iodine mass aids
Molecular Weight 245.02 g/mol o
crystallinity
) ) ) ) Often supplied as a solution
Physical State Low-melting solid or Oil ]
(e.g., in TBME)
- ) Do not distill at atmospheric
Boiling Point Decomposes
pressure
Storage -20°C, Dark, Inert Gas Light induces nitrene formation

Part 3: Commercial Landscape
Availability Status

Direct commercial sourcing is the preferred route for small-scale (mg to gram) needs to avoid
the hazards of azide synthesis. However, due to shipping regulations regarding potentially
explosive materials, many vendors supply this reagent as a 0.5 M solution (typically in tert-butyl
methyl ether, TBME) rather than a neat solid.

Major Suppliers & Grades

e Primary Vendors: Sigma-Aldrich (MilliporeSigma), Enamine, Combi-Blocks.
» Purity: Typically >95% (NMR/GC).

e Lead Time: Stock items usually ship within 1-2 weeks; bulk orders (>10g) often trigger
"Dangerous Goods" shipping delays (4-6 weeks).
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» Cost Analysis: High. The synthesis involves hazardous steps, keeping the price premium.
Expect ~

200 per gram for high-purity research grade.

Part 4: Synthesis & Manufacturing (Expertise &
Experience)

When commercial stock is unavailable or cost-prohibitive, in-house synthesis is a viable
alternative. The "Expertise" here dictates avoiding direct iodination of phenyl azide (poor
regioselectivity). Instead, the Sandmeyer-type azidation of 3-iodoaniline is the industry
standard.

Route A: Standard Diazotization (The "Gold Standard")

This route is robust but generates explosive diazonium intermediates.
e Precursor: 3-lodoaniline (commercially cheap).
» Diazotization: React with NaNO2/HCI at 0°C to form the diazonium salt.

» Azidation: Nucleophilic displacement with Sodium Azide (NaNs).

Route B: Oxidative Hydrazination (The "Safety" Route)

For labs restricting NaNs use, an alternative involves reacting aryl hydrazines with mild
oxidants, though Route A is higher yielding for this specific substrate.

Experimental Workflow: Route A

o Step 1: Dissolve 3-iodoaniline (1 eq) in 6 M HCl at 0°C.

o Step 2: Add NaNO:2 (1.1 eq) dropwise. Critical: Keep T < 5°C to prevent diazonium
decomposition (phenol formation).[1]

o Step 3: Stir for 30 min. Remove excess nitrous acid with urea (optional but recommended).
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e Step 4: Add NaNs (1.2 eq) slowly. Hazard: Evolution of HNs gas possible; use efficient
ventilation.

o Step 5: Extract with Et20, wash with NaOH (to remove phenols), dry, and concentrate
without heat.

Visualization: Synthesis Logic

3-lodoaniline Diazotization Diazonium Salt Azidation (-N2 release) > 1-Azido-3-iodobenzene
(Precursor) (Intermediate) P (Product)

NaNOz2 / HCI
0°C

Click to download full resolution via product page

Caption: Figure 1. Standard Sandmeyer-type synthesis pathway converting 3-iodoaniline to the
target azide via a diazonium intermediate.

Part 5: Applications in Drug Discovery

The true value of 1-Azido-3-iodobenzene is its ability to serve as a bifunctional linker.

Photoaffinity Labeling (PAL)

Upon UV irradiation (~254-300 nm), the azide expels nitrogen to form a highly reactive nitrene.
This nitrene can insert into C-H or N-H bonds of a nearby protein, covalently "locking" a drug
molecule to its target. The iodine atom can then be used for heavy-atom mapping or further
functionalization.

Modular Library Synthesis

o Handle A (lodine): Used first in robust cross-coupling (e.g., Sonogashira with an alkyne-drug
scaffold).
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e Handle B (Azide): Left latent until the final step, where it is "clicked" to a fluorophore or biotin
tag.

Visualization: Bifunctional Workflow

1-Azido-3-iodobenzene

Step 1: Functionalize Iodine

Pd-Catalyzed Coupling

(Suzuki/Sonogashira)

Drug-Azide Conjugate

Step 2: Functionalize Azide

CUuAAC 'Click' Reaction
(with Alkyne-Tag)

Labeled Drug Probe

Click to download full resolution via product page

Caption: Figure 2. Sequential functionalization strategy utilizing the orthogonal reactivity of
iodine (cross-coupling) and azide (click chemistry).

Part 6: Handling & Safety Protocols
(Trustworthiness)

Warning: Organic azides are potentially explosive. The ratio of Carbon to Nitrogen (C/N) is a
key safety metric.
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¢ Rule of Thumb:

e For 1-Azido-3-iodobenzene (CeHalN3): (6 carbons) / 3 nitrogens = 2.0.

o Verdict: This falls below the safe ratio of 3.0, meaning it is high energy. However, the heavy
iodine atom adds significant mass, reducing volatility and "tamping" the explosivity relative to
lighter azides.

Mandatory Safety SOP
» Shielding: Always work behind a blast shield.

e Solvents: Never concentrate to dryness. Keep in solution (e.g., DCM, Ether) whenever
possible.

e Tools: Use Teflon or glass spatulas. Avoid metal spatulas (risk of friction ignition or formation
of heavy metal azides if free HNs is present).

e Waste: Quench excess azide with weak acid/nitrite or specific commercial quenchers before
disposal. Do not pour down the drain (reacts with copper/lead pipes).

References

e Brase, S., et al. (2005). "Organic Azides: An Exploding Diversity of a Unique Class of
Compounds." Angewandte Chemie International Edition. Available at: [Link]

e Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). "Click Chemistry: Diverse Chemical
Function from a Few Good Reactions." Angewandte Chemie. Available at: [Link]

e PubChem.1-Azido-3-iodobenzene Compound Summary. National Library of Medicine.
Available at: [Link](Note: Link directs to isomer record for structural comparison).

e Smith, P. A. S. (1984). "Aryl and Heteroaryl Azides." Azides and Nitrenes, Academic Press.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1523093/docs?utm_src=pdf-body#commercial-availability-technical-guide-1-azido-3-iodobenzene
https://onlinelibrary.wiley.com/doi/10.1002/anie.200400657
https://onlinelibrary.wiley.com/doi/10.1002/1521-3773(20010601)40:11%3C2004::AID-ANIE2004%3E3.0.CO;2-5
https://www.benchchem.com/product/b1523093/docs?utm_src=pdf-body#commercial-availability-technical-guide-1-azido-3-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/53694-87-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1523093?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. youtube.com [youtube.com]

e To cite this document: BenchChem. [Commercial Availability & Technical Guide: 1-Azido-3-
iodobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1523093/docs#commercial-availability-technical-
guide-1-azido-3-iodobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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